Cas no 1179359-64-8 (3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine)
1179359-64-8 structure
Product Name:3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine
CAS No:1179359-64-8
MF:C11H8N4S
MW:228.273019790649
CID:2134319
Update Time:2023-08-04
3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(1-isoquinolinyl)-1,2,4-Thiadiazol-5-amine
- 3-(isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine
- 3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine
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- Inchi: 1S/C11H8N4S/c12-11-14-10(15-16-11)9-8-4-2-1-3-7(8)5-6-13-9/h1-6H,(H2,12,14,15)
- InChI Key: XWEMFYXEDZLMFA-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(C2C3C=CC=CC=3C=CN=2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 250
- Topological Polar Surface Area: 92.9
3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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